Cas no 58249-57-3 (Benzodthiazole-5-carbonitrile)
Benzodthiazole-5-carbonitrile is a versatile compound with notable advantages in organic synthesis. Its incorporation into chemical reactions facilitates the construction of complex molecular structures. The compound's structural stability and reactivity towards various functional groups make it an attractive choice for medicinal chemistry and materials science applications.
Benzodthiazole-5-carbonitrile structure
Product Name:Benzodthiazole-5-carbonitrile
CAS No:58249-57-3
MF:C8H4N2S
MW:160.195759773254
MDL:MFCD06659663
CID:366840
PubChem ID:10702104
Update Time:2025-06-25
Benzodthiazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzo[d]thiazole-5-carbonitrile
- 1,3-benzothiazole-5-carbonitrile
- 5-Benzothiazolecarbonitrile
- 5-CYANOBENZOTHIAZOLE
- Benzothiazole-5-carbonitrile
- AB26033
- AB0069166
- Z4906
- SCHEMBL361743
- FT-0725328
- 58249-57-3
- DTXSID30443643
- AN-970/40920443
- KZWJUNXNZGVOOS-UHFFFAOYSA-N
- MFCD06659663
- DS-2085
- EN300-2522064
- A869495
- FS-3572
- Z1198169595
- AKOS006292876
- CS-0188380
- DB-072452
- Benzodthiazole-5-carbonitrile
-
- MDL： MFCD06659663
- Inchi： 1S/C8H4N2S/c9-4-6-1-2-8-7(3-6)10-5-11-8/h1-3,5H
- InChI Key： KZWJUNXNZGVOOS-UHFFFAOYSA-N
- SMILES： S1C=NC2C=C(C#N)C=CC1=2
Computed Properties
- Exact Mass: 160.01000
- Monoisotopic Mass: 160.00951931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 64.9
Experimental Properties
- Density: 1.366
- Boiling Point: 321.422°C at 760 mmHg
- Flash Point: 148.191°C
- Refractive Index: 1.69
- PSA: 64.92000
- LogP: 2.16798
Benzodthiazole-5-carbonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
Benzodthiazole-5-carbonitrile Customs Data
- HS CODE：2934200090
- Customs Data：
China Customs Code:
2934200090Overview:
2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzodthiazole-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A111985-100mg |
Benzo[d]thiazole-5-carbonitrile |
58249-57-3 | 98% | 100mg |
$52.00 | 2021-07-07 | |
| Ambeed | A111985-250mg |
Benzo[d]thiazole-5-carbonitrile |
58249-57-3 | 98% | 250mg |
$77.00 | 2021-07-07 | |
| Ambeed | A111985-1g |
Benzo[d]thiazole-5-carbonitrile |
58249-57-3 | 98% | 1g |
$192.00 | 2021-07-07 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD102434-100mg |
Benzo[d]thiazole-5-carbonitrile |
58249-57-3 | 98% | 100mg |
￥307.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD102434-250mg |
Benzo[d]thiazole-5-carbonitrile |
58249-57-3 | 98% | 250mg |
￥460.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD102434-1g |
Benzo[d]thiazole-5-carbonitrile |
58249-57-3 | 98% | 1g |
￥1145.0 | 2024-04-18 | |
| TRC | B276713-50mg |
Benzo[d]thiazole-5-carbonitrile |
58249-57-3 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B276713-100mg |
Benzo[d]thiazole-5-carbonitrile |
58249-57-3 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B276713-500mg |
Benzo[d]thiazole-5-carbonitrile |
58249-57-3 | 500mg |
$ 210.00 | 2022-06-07 | ||
| Apollo Scientific | OR305039-250mg |
1,3-Benzothiazole-5-carbonitrile |
58249-57-3 | 98% | 250mg |
£94.00 | 2025-02-20 |
Benzodthiazole-5-carbonitrile Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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